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Compound of Interest

4-Bromomethyl-2-chloro-1-
Compound Name:
methoxybenzene

Cat. No.: B1281141

Essential Safety and Handling Guide for 4-
Bromomethyl-2-chloro-1-methoxybenzene

This guide provides immediate and essential safety protocols for laboratory personnel,
including researchers, scientists, and drug development professionals, who handle 4-
Bromomethyl-2-chloro-1-methoxybenzene. Adherence to these procedures is critical for
ensuring personal safety and minimizing environmental impact.

Chemical Identifier:
o Name: 4-(Bromomethyl)-1-chloro-2-methoxybenzene

o CAS Number: 103347-14-4

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromomethyl-2-chloro-1-methoxybenzene is a hazardous substance that can cause
severe skin burns and eye damage.[1][2] Strict adherence to PPE guidelines is mandatory to
prevent exposure.

Summary of Hazards:
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Hazard Statement GHS Classification

H314: Causes severe skin burns and eye ) )
Skin Corrosion, Category 1B

damage.

Required Personal Protective Equipment:

A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety.
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Protection Type

Specific Equipment

Standard/Specificat
. Purpose
ion

Eye and Face

Protection

Tightly fitting safety
goggles with side-
shields. A full-face
shield is required
when there is a risk of

splashing.

Protects against
EN 166 (EU) or

NIOSH (US)

approved.

splashes and vapors
that can cause severe

eye damage.[1]

Hand Protection

Chemical-resistant,
impervious gloves

(e.g., nitrile, neoprene,

) Prevents skin contact,
Tested according to ]
which can cause

or Viton). Double- EN 374.
o severe burns.[1]
gloving is
recommended.
A flame-resistant lab
coat, fully buttoned, ]
) Protects skin from
] with long sleeves. For ]
Body Protection N/A accidental contact

larger quantities, a
chemical-resistant

apron is advised.

with the chemical.[1]

Respiratory Protection

A NIOSH-approved
respirator with an
organic vapor
cartridge is required if
working outside of a
certified chemical
fume hood or if
exposure limits are

exceeded.

Prevents inhalation of
NIOSH (US) or CEN

harmful vapors, mists,
(EV) approved.

or dust.[1]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is critical for safety.

1. Preparation:
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Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before commencing work to minimize
movement and potential for spills.

Have a chemical spill kit readily available.
. Weighing and Transferring:

Conduct all weighing and transferring operations within a certified chemical fume hood to
minimize inhalation of dust or vapors.[1]

Use appropriate, clean glassware and transfer techniques to avoid splashing.

Immediately and securely cap the primary container after dispensing the chemical.
. Performing the Reaction:

Set up the reaction apparatus within the fume hood.

Transfer solutions containing the compound using appropriate techniques to minimize
exposure.

Monitor the reaction for any unexpected changes.
. Post-Handling Procedures:
Decontaminate all surfaces and equipment that have come into contact with the compound.

Wash hands and any potentially exposed skin thoroughly with soap and water after handling.

[1]

Contaminated clothing should be removed immediately and washed before reuse.[1]

Disposal Plan
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Proper disposal of 4-Bromomethyl-2-chloro-1-methoxybenzene and its containers is crucial
to prevent environmental contamination.

. Waste Segregation:

All materials contaminated with this chemical, including disposable PPE, absorbent
materials, and empty containers, must be treated as hazardous waste.

This material should be classified as halogenated organic waste.
. Waste Collection:

Collect all contaminated materials in a designated, leak-proof, and clearly labeled hazardous
waste container.

The container should be marked as "Hazardous Waste: Halogenated Organic Compound.”
Do not mix with incompatible waste streams.
. Final Disposal:

The disposal of this chemical waste must be conducted through a licensed and approved
hazardous waste disposal facility or a chemical incinerator equipped with an afterburner and
scrubber.[3]

Adhere to all local, state, and federal regulations governing hazardous waste.[1]
Do not let the chemical enter drains or sewer systems.[3]

Emergency Procedures

First-Aid Measures:

« If Inhaled: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1][3]

¢ In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[1][3]
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 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[1]

« If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[1][4]

Spill Response:

e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent the spill from spreading and entering drains.[3]

o Clean-up: Absorb the spill with an inert, non-combustible material such as sand or
vermiculite. Collect the absorbed material into a suitable, labeled container for disposal.[3]

o Personal Protection: Wear appropriate PPE during the entire cleanup process.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromomethyl-2-chloro-1-methoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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